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Compound of Interest

(3-Ethoxy-propyl)-(1-pyridin-2-yl-
Compound Name:
ethyl)-amine

CAS No.: 842966-29-4

Cat. No.: B1306425

Get Quote

Executive Summary

(3-Ethoxy-propyl)-(1-pyridin-2-yl-ethyl)-amine (Molecular Formula: C12H20N20) represents a
specialized pharmacophore often utilized as a scaffold in the development of GPCR ligands
(specifically Histamine H3/H4 antagonists) and calcimimetic agents. Its structure combines a
heteroaromatic head group (pyridine) with a flexible, lipophilic ether-linked tail via a chiral ethyl
linker.

This guide provides a comprehensive technical analysis of its physicochemical properties,
focusing on its dual-basic ionization behavior, lipophilicity modulation, and synthesis
optimization. It is designed to assist medicinal chemists in optimizing this scaffold for oral
bioavailability and blood-brain barrier (BBB) penetration.

Chemical Identity & Structural Analysis[1][2]
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The molecule is defined by three distinct functional regions: the Pyridine Head (aromatic/basic),
the Chiral Linker (creating stereoselectivity), and the Ethoxy-Propyl Tail (lipophilic/flexible).

Table 1: Physicochemical Constants

Property Value | Description Source/Method
842966-29-4

CAS Number ) ] Chemical Abstracts
(Generic/Racemic)

Molecular Weight 208.30 g/mol Calculated

Formula Ci12H20N20 -

) C1 of the ethyl group (R/S )

Chiral Center ) Structural Analysis
enantiomers)

H-Bond Donors 1 (Secondary Amine) Lipinski Rules
3 (Pyridine N, Ether O, Amine o

H-Bond Acceptors N) Lipinski Rules

Rotatable Bonds 6 Flexibility Index

Topological Polar Surface Area B o
~36 A2 In Silico Prediction

(TPSA)

Predicted Boiling Point 311.2+27.0°C ACD/Labs

Predicted Density 0.973 £ 0.06 g/cm3 ACD/Labs

Stereochemical Considerations

The "1-pyridin-2-yl-ethyl" moiety introduces a chiral center at the benzylic position.

e Impact: In biological systems, the (R)- and (S)- enantiomers likely exhibit distinct binding
affinities.

 Recommendation: For early-stage profiling, the racemate is acceptable. For lead
optimization, chiral resolution via chiral HPLC (e.g., Chiralpak AD-H column) or asymmetric
synthesis is required.
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Physicochemical Profile
lonization Constants (pKa)

This molecule is a di-acidic base. Understanding its ionization state at physiological pH (7.4) is
critical for predicting membrane permeability.

e pKai (Pyridine Nitrogen): ~5.2 (Predicted). At pH < 5, the pyridine ring is protonated.
e pKaz (Secondary Amine): ~9.5 — 10.0 (Predicted). This is the dominant basic center.

o Physiological State (pH 7.4): The pyridine is largely neutral (lipophilic), while the secondary
amine is predominantly protonated (cationic). This cationic charge aids solubility but may
hinder passive diffusion unless active transport or ion-pairing occurs.

Lipophilicity (LogP vs. LogD)
» Predicted LogP (Neutral species): 1.8 — 2.2.

o Rationale: The pyridine ring (LogP ~0.[1]65) + alkyl chains + ether oxygen sum to a
moderately lipophilic molecule.

e LogDg7.4 (Distribution Coefficient): ~0.5 — 1.0.

o Mechanism:[2][3][4] At pH 7.4, the ionization of the secondary amine reduces the effective
lipophilicity, making the molecule more water-soluble than the LogP suggests.

Solubility Profile

e Aqueous (pH 1-5): High (>10 mg/mL) due to dicationic/monocationic state.
e Aqueous (pH 7.4): Moderate.

e Organic (DCM, MeOH, DMSO): High. Suitable for stock solution preparation (recommend
10-20 mM in DMSO).

Experimental Workflows
Synthesis Protocol: Reductive Amination
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The most robust route minimizes side reactions by using a reductive amination strategy
between 2-acetylpyridine and 3-ethoxypropylamine.

Reagents:

2-Acetylpyridine

3-Ethoxypropylamine[5][6][7][1][8]

Titanium(lV) isopropoxide (Lewis Acid catalyst)

Sodium Borohydride (NaBHa4) or Sodium Cyanoborohydride (NaBHsCN)
Step-by-Step Methodology:

e Imine Formation: Dissolve 2-acetylpyridine (1.0 eq) and 3-ethoxypropylamine (1.1 eq) in
anhydrous THF. Add Titanium(IV) isopropoxide (2.0 eq). Stir at room temperature for 6-12
hours under Nitrogen.

e Reduction: Cool the mixture to 0°C. Carefully add NaBHa4 (2.0 eq) followed by methanol (to
solubilize the borohydride). Stir for 2 hours, allowing to warm to RT.

e Quench: Quench with 1N NaOH solution. A white precipitate (Titanium salts) will form.

o Workup: Filter through Celite. Extract the filtrate with Ethyl Acetate (3x). Wash organics with
brine, dry over Na=SOa4, and concentrate.

« Purification: The crude oil is often purified via Acid-Base extraction (dissolve in 1N HCI, wash
with ether, basify aqueous layer to pH 12, extract into DCM) or Flash Chromatography
(DCM:MeOH:NH4OH).

Visualization: Synthesis & Profiling Workflow

Imine Intermediate Reduction Crude Amine Acid-Base QC: NMR/LCMS
SENE PIEEES (Ti(QiPr)4 catalyzed) (NaBH4/MeOH) (Racemic) Extraction (Verify Purity)

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_US_CB0324081.aspx
https://pubchem.ncbi.nlm.nih.gov/compound/3-Ethoxypropylamine
https://www.chemeo.com/cid/18-914-7/1-Propanamine-3-ethoxy
https://www.scbt.com/p/3-ethoxy-propyl-1-pyridin-2-yl-ethyl-amine
https://m.biomart.cn/infosupply/116474806.htm
https://www.benchchem.com/product/b1306425/docs?utm_src=pdf-body-img#physicochemical-profiling-development-guide-3-ethoxy-propyl-1-pyridin-2-yl-ethyl-amine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1306425?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Caption: Figure 1. Reductive amination workflow for the synthesis of (3-Ethoxy-propyl)-(1-
pyridin-2-yl-ethyl)-amine.

Analytical Characterization Protocols
HPLC Method for Purity & LogD Determination

To accurately determine lipophilicity (LogD) and purity, use a generic gradient method
compatible with basic amines.

e Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus), 3.5 pm, 4.6 x 100 mm.

» Mobile Phase A: Water + 0.1% Ammonium Hydroxide (High pH ensures amine is neutral,
improving peak shape) OR Water + 0.1% Formic Acid (if checking protonated mass).

¢ Mobile Phase B: Acetonitrile.
e Gradient: 5% B to 95% B over 10 minutes.

o Detection: UV at 254 nm (Pyridine absorption).

lonization Pathway Diagram

The following diagram illustrates the protonation states of the molecule across the pH scale,
critical for understanding solubility and binding.
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pH<5.0
Dicationic Species
(Pyridine-H+ & Amine-H+)

pKal ~5.2 (Pyridine deprotonates)

pH 7.4 (Physiological)
Monocationic Species
(Pyridine neutral, Amine-H+)

pKa2 ~9.8 (Amine deprotonates)

pH > 10.5
Neutral Species
(Lipophilic Form)

Click to download full resolution via product page

Caption: Figure 2. pH-dependent ionization states. The monocationic form dominates at
physiological pH.

Development & Safety Considerations
Stability

o Oxidative Stability: Secondary amines are susceptible to N-oxidation over time. Store under
inert atmosphere (Argon/Nitrogen) at -20°C.

o Ether Cleavage: The ethoxy tail is generally stable but may undergo O-dealkylation by
cytochrome P450 enzymes (CYP) in metabolic assays.

Safety (GHS Classification)[3]

o Skin/Eye Irritant: Amines are inherently basic and irritating.
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e Handling: Use standard PPE (gloves, goggles, fume hood).

e Hazard Codes: Xi (Irritant).[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Physicochemical Profiling & Development Guide: (3-
Ethoxy-propyl)-(1-pyridin-2-yl-ethyl)-amine]. BenchChem, [2026]. [Online PDF]. Available at:
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development-guide-3-ethoxy-propyl-1-pyridin-2-yl-ethyl-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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